Cas no 4058-52-0 (3,4-Pentadien-1-ol, 2,2-dimethyl-)
4058-52-0 structure
Product Name:3,4-Pentadien-1-ol, 2,2-dimethyl-
3,4-Pentadien-1-ol, 2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pentadien-1-ol, 2,2-dimethyl-
- 2,2-dimethylpenta-3,4-dien-1-ol
- 4,4-Dimethyl-1,2-pentadiene-5-ol
- 2,2-Dimethyl-3,4-pentadien-1-ol #
- 4058-52-0
- NOTNXVNZHXXZSG-UHFFFAOYSA-N
- DTXSID10339535
-
- Inchi: 1S/C7H12O/c1-4-5-7(2,3)6-8/h5,8H,1,6H2,2-3H3
- InChI Key: NOTNXVNZHXXZSG-UHFFFAOYSA-N
- SMILES: OCC(C=C=C)(C)C
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,4-Pentadien-1-ol, 2,2-dimethyl- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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